N-(3,4-dichlorobenzyl)-N-[2-oxo-2-(1-piperidinyl)ethyl]methanesulfonamide

• IUPAC Name: N-[(3,4-dichlorophenyl)methyl]-N-(2-oxo-2-piperidin-1-ylethyl)methanesulfonamide
• InChI: InChI=1S/C15H20Cl2N2O3S/c1-23(21,22)19(10-12-5-6-13(16)14(17)9-12)11-15(20)18-7-3-2-4-8-18/h5-6,9H,2-4,7-8,10-11H2,1H3
• InChI Key: SNZLDFAHEZBICW-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)N(CC1=CC(=C(C=C1)Cl)Cl)CC(=O)N2CCCCC2
• Molecular Formula: C15H20Cl2N2O3S
• Molecular Weight: 379.3 g/mol

Description

N-(3,4-dichlorobenzyl)-N-[2-oxo-2-(1-piperidinyl)ethyl]methanesulfonamide, commonly known as DCMPS, is a novel sulfonamide compound that has been the subject of extensive scientific research. DCMPS is a white crystalline powder that is soluble in water and has a molecular weight of 417.88 g/mol. This compound has shown potential in various scientific applications due to its unique chemical properties.

Mechanism of Action

The mechanism of action of DCMPS is not yet fully understood. However, it is believed to act as an inhibitor of various enzymes and proteins involved in disease progression. DCMPS has been shown to inhibit the activity of matrix metalloproteinases, which are involved in cancer metastasis. It has also been shown to inhibit the activity of aldose reductase, which is involved in diabetic complications.
Biochemical and Physiological Effects:
DCMPS has been shown to have various biochemical and physiological effects. It has been shown to reduce the proliferation of cancer cells and induce apoptosis. DCMPS has also been shown to reduce blood glucose levels in diabetic animal models. Additionally, it has been shown to reduce the levels of inflammatory markers in animal models of cardiovascular disease.

Advantages and Limitations for Lab Experiments

One of the advantages of DCMPS is its high solubility in water, which makes it easy to use in laboratory experiments. However, DCMPS has limited stability in solution, which can make it difficult to work with. Additionally, DCMPS is relatively expensive compared to other compounds used in laboratory research.

Future Directions

There are several future directions for the research on DCMPS. One potential area of research is the development of DCMPS analogs with improved stability and efficacy. Another potential area of research is the investigation of the potential use of DCMPS in combination with other drugs for the treatment of various diseases. Additionally, further research is needed to fully understand the mechanism of action of DCMPS and its potential applications in various scientific fields.

Synthesis Methods

DCMPS can be synthesized through a multistep process that involves the reaction of 3,4-dichlorobenzylamine with piperidin-2-one, followed by the reaction of the resulting intermediate with methanesulfonyl chloride. The final product is obtained through a purification process involving recrystallization.

Scientific Research Applications

DCMPS has been extensively studied for its potential applications in various scientific fields, including medicinal chemistry, pharmacology, and biochemistry. This compound has shown promising results in the treatment of various diseases, including cancer, diabetes, and cardiovascular diseases.